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Compound of Interest

Compound Name: Metabisulfite

Cat. No.: B1197395

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties of
sodium metabisulfite (Na2S20s) pertinent to its use in a laboratory setting. It is intended to be
a resource for researchers, scientists, and professionals in drug development, offering detailed
information on its physicochemical characteristics, safe handling, and key experimental
applications.

Core Chemical and Physical Properties

Sodium metabisulfite, also known as sodium pyrosulfite, is an inorganic salt that is widely
utilized for its antioxidant and reducing properties.[1] It presents as a white to yellowish
crystalline powder with a distinct odor of sulfur dioxide.[1][2]

Quantitative Data Summary

The fundamental physicochemical properties of sodium metabisulfite are summarized in the
tables below for easy reference and comparison.

Table 1: General Physicochemical Properties
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Property Value References
Chemical Formula NazS20s [2][3]

Molar Mass 190.11 g/mol [2][3]
Appearance White to yellowish crystalline (]

powder

Odor Pungent, sulfur dioxide-like [4115]
Density 1.48 g/cm3 [6]

Melting Point Decomposes at >150°C [21[7]

Table 2: Solubility and pH Characteristics
Property Value References

Solubility in Water

54 g/100 mL at 20°C; 81.7
/100 mL at 100°C

[2][5]

Solubility in Other Solvents

Soluble in glycerin; slightly
soluble in ethanol

[2](5]

pH of Solution (5-10% w/v)

3.5-5.0

[2]

Safety and Handling in the Laboratory

Proper handling and storage of sodium metabisulfite are crucial to ensure laboratory safety.

The compound can cause irritation to the skin, eyes, and respiratory tract.[8] In sulfite-sensitive

individuals, it may provoke allergic reactions, including bronchospasm.[8]

Key Safety Precautions:

o Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant

gloves (e.g., nitrile), and a lab coat when handling sodium metabisulfite.[9] In poorly

ventilated areas or when generating dust, respiratory protection is necessary.[9]
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o Ventilation: All handling of solid sodium metabisulfite and preparation of its solutions should
be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid the
inhalation of sulfur dioxide gas which is liberated upon contact with acids or moisture.[9]

o Storage: Store in a cool, dry, well-closed container, protected from light.[10] It is incompatible
with strong acids, oxidizing agents, and water.[8]

» Disposal: Dispose of sodium metabisulfite and its solutions as hazardous waste in
accordance with local, state, and federal regulations.[10][11]

Key Laboratory Applications and Experimental
Protocols

Sodium metabisulfite is a versatile reagent with several important applications in the
laboratory, primarily leveraging its properties as a reducing agent and antioxidant.

Preparation of Standard Solutions

A common stock solution is a 10% (w/v) aqueous solution.

Experimental Protocol: Preparation of a 10% (w/v) Sodium Metabisulfite Solution
Materials:

o Sodium Metabisulfite (Na2S205), analytical grade

» Deionized or distilled water

e 150 mL glass beaker

e 100 mL Class A volumetric flask

e Magnetic stirrer and stir bar

» Analytical balance and weigh boat

Procedure:
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Safety Precautions: Don appropriate PPE and perform all steps within a chemical fume
hood.

Weighing: Accurately weigh 10.0 g of sodium metabisulfite powder.[1]

Dissolution: Place approximately 80 mL of deionized water in the beaker with a magnetic stir
bar. While stirring, slowly add the weighed sodium metabisulfite.[1]

Transfer: Once fully dissolved, carefully transfer the solution to the 100 mL volumetric flask.

[1]

Final Volume: Rinse the beaker with small portions of deionized water and add the rinsings
to the flask. Add deionized water to the flask until the meniscus reaches the 100 mL
calibration mark.[1]

Mixing: Stopper the flask and invert several times to ensure a homogenous solution.[1]

Use as a Reducing Agent

Sodium metabisulfite is an effective reducing agent in various organic reactions.[12] In

agueous solutions, it generates bisulfite ions (HSOs~), which are the active reducing species.
[12]

Experimental Protocol: Reduction of an Aromatic Nitro Compound

This protocol provides a general method for the reduction of an aromatic nitro compound to an

aniline using sodium hydrosulfite, which can be generated in situ from sodium metabisulfite.

Materials:

Aromatic nitro compound (e.g., o-nitrophenol)

Sodium hydrosulfite (or sodium metabisulfite and a suitable reducing agent to generate it)

Water

Sodium hydroxide (if pH adjustment is needed)
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» Organic solvent for extraction (e.g., ethyl acetate)
o Standard laboratory glassware and heating apparatus
Procedure:

o Dissolution: Dissolve the aromatic nitro compound in an appropriate solvent system, which
may be a biphasic mixture of water and an organic solvent.[12] For o-nitrophenol, a solution
in aqueous sodium hydroxide can be prepared.[12]

o Heating: Gently heat the solution to approximately 60°C.[12]

o Addition of Reducing Agent: Prepare a solution of sodium hydrosulfite in water. Add this
solution portion-wise to the heated solution of the nitro compound with stirring. The reaction
is often exothermic and should be controlled.[12]

e Reaction Monitoring: The reduction is typically rapid.[12] Monitor the reaction progress using
a suitable technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-
Mass Spectrometry (LC-MS).

o Work-up: After the reaction is complete, cool the mixture. Isolate the product by filtration or
extract it into an organic solvent.[12]

 Purification: The crude product can be purified by recrystallization or chromatography.

DNA Bisulfite Conversion for Methylation Analysis

Bisulfite sequencing is a gold-standard technique for analyzing DNA methylation.[13] Sodium
bisulfite (generated from sodium metabisulfite in solution) deaminates unmethylated cytosine
residues to uracil, while methylated cytosines remain unchanged.[13]

Experimental Protocol: DNA Bisulfite Conversion
Materials:
e Genomic DNA

e Sodium Metabisulfite (Na2S205)
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Hydroquinone

Sodium Hydroxide (NaOH)

DNA purification kit (column-based)

Nuclease-free water

Thermal cycler

Procedure:

o Reagent Preparation:

o 3 M NaOH: Prepare fresh by dissolving NaOH pellets in nuclease-free water.[13]

o 10 mM Hydroquinone: Prepare fresh by dissolving hydroquinone in nuclease-free water
and protect from light.[13]

o Sodium Metabisulfite Solution (pH 5.0): In a fume hood, dissolve sodium metabisulfite in
warm (50°C) nuclease-free water and add the hydroquinone solution.[13]

e DNA Denaturation: Add 3 M NaOH to the genomic DNA sample and incubate at 37°C for 15
minutes.[13]

» Sulfonation and Deamination: Add the prepared sodium metabisulfite solution to the
denatured DNA.[13] Incubate in a thermal cycler in the dark. A typical incubation is at 55°C
for 16 hours, though rapid protocols at higher temperatures (e.g., 70°C for 30 minutes) exist.
[13]

e DNA Cleanup and Desulfonation: Purify the bisulfite-treated DNA using a DNA purification
column according to the manufacturer's protocol. This step includes a desulfonation step,
typically involving incubation with a high pH buffer (containing NaOH) at room temperature.
[13]

o Elution: Elute the converted DNA from the column using an appropriate elution buffer.[13]
The DNA is now ready for downstream applications like PCR and sequencing.
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Visualizing Chemical Processes

Diagrams created using Graphviz (DOT language) can effectively illustrate key chemical
reactions and experimental workflows involving sodium metabisulfite.

Reaction of Sodium Metabisulfite in Water

When dissolved in water, sodium metabisulfite hydrolyzes to form sodium bisulfite.

Sodium Metabisulfite +
(Naz2S205)

Sodium Bisulfite
(2 NaHSO:3)

Click to download full resolution via product page
Caption: Hydrolysis of Sodium Metabisulfite in Water.

DNA Bisulfite Conversion Workflow

The process of DNA bisulfite conversion involves several critical steps, from denaturation to the
final elution of converted DNA.
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Denaturation
(NaOH, 37°C)

Sulfonation & Deamination
(Sodium Metabisulfite, Hydroguinone, 55-70°C)

DNA Cleanup

(Binding to Column)

Desulfonation
(Alkaline Buffer)

Elution

Click to download full resolution via product page

Caption: Experimental Workflow for DNA Bisulfite Conversion.
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Conclusion

Sodium metabisulfite is an indispensable reagent in the modern laboratory, valued for its
strong reducing and antioxidant capabilities. A thorough understanding of its chemical
properties, adherence to strict safety protocols, and the application of well-defined
experimental procedures are essential for its effective and safe use in research and
development. This guide provides a foundational resource for laboratory professionals working
with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. Sodium metabisulfite (Na2-S205) | Drug Information, Uses, Side Effects, Chemistry |
PharmaCompass.com [pharmacompass.com]

. Sodium Metabisulfite: Properties, Uses & Preparation Explained [vedantu.com]

. SODIUM METABISULFITE - Ataman Kimya [atamanchemicals.com]

. Sodium Pyrosulfite | Na2S205 | CID 656671 - PubChem [pubchem.ncbi.nim.nih.gov]
. collegedunia.com [collegedunia.com]

. ineos.com [ineos.com]

°
© 0] ~ [o2] 1 H

. benchchem.com [benchchem.com]

e 10. chemfax.com [chemfax.com]

e 11. Sodium Metabisulfite SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
e 12. benchchem.com [benchchem.com]

e 13. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Laboratory
Use of Sodium Metabisulfite]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1197395?utm_src=pdf-body
https://www.benchchem.com/product/b1197395?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Note_Protocol_Preparation_of_Sodium_Metabisulfite_Solutions_for_Laboratory_Use.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Laboratory_Synthesis_of_Sodium_Metabisulfite.pdf
https://www.pharmacompass.com/chemistry-chemical-name/sodium-metabisulfite-na2-s2o5
https://www.pharmacompass.com/chemistry-chemical-name/sodium-metabisulfite-na2-s2o5
https://www.vedantu.com/chemistry/sodium-metabisulfite
https://www.atamanchemicals.com/sodium-metabisulfite_u26700/
https://pubchem.ncbi.nlm.nih.gov/compound/656671
https://collegedunia.com/exams/sodium-metabisulfite-preparation-structure-properties-uses-articleid-1757
https://www.ineos.com/globalassets/ineos-group/businesses/ineos-enterprises/businesses/ineos-calabrian/resource-center/safety-data-sheets/meta_2016_sds_rev3.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Sodium_Metabisulfite.pdf
https://chemfax.com/wp-content/uploads/2020/12/Sodium-Metabisulfite-Version-6-2021.pdf
https://www.flinnsci.com/sds_741-sodium-metabisulfite/sds_741/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Sodium_Metabisulfite_as_a_Reducing_Agent_in_Organic_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Sodium_Metabisulfite_Based_DNA_Bisulfite_Conversion.pdf
https://www.benchchem.com/product/b1197395#chemical-properties-of-sodium-metabisulfite-relevant-to-laboratory-use
https://www.benchchem.com/product/b1197395#chemical-properties-of-sodium-metabisulfite-relevant-to-laboratory-use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1197395#chemical-properties-of-sodium-
metabisulfite-relevant-to-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1197395#chemical-properties-of-sodium-metabisulfite-relevant-to-laboratory-use
https://www.benchchem.com/product/b1197395#chemical-properties-of-sodium-metabisulfite-relevant-to-laboratory-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1197395?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

